Cas no 2097989-97-2 (tert-Butyl (octahydro-1H-cyclopenta[b]pyridin-6-yl)carbamate)

• Product Name: tert-Butyl (octahydro-1H-cyclopenta[b]pyridin-6-yl)carbamate
• CAS No: 2097989-97-2
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 4636952
• Update Time: 2025-11-02

tert-Butyl (octahydro-1H-cyclopenta[b]pyridin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (octahydro-1H-cyclopenta[b]pyridin-6-yl)carbamate

• Inchi： 1S/C13H24N2O2/c1-13(2,3)17-12(16)15-10-7-9-5-4-6-14-11(9)8-10/h9-11,14H,4-8H2,1-3H3,(H,15,16)
• InChI Key： IADGGMAPEGPXFN-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1CC2NCCCC2C1

Additional information on tert-Butyl (octahydro-1H-cyclopenta[b]pyridin-6-yl)carbamate

Research Brief on tert-Butyl (octahydro-1H-cyclopenta[b]pyridin-6-yl)carbamate (CAS: 2097989-97-2): Recent Advances and Applications

The compound tert-Butyl (octahydro-1H-cyclopenta[b]pyridin-6-yl)carbamate (CAS: 2097989-97-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic pathways, biological activities, and potential therapeutic applications.

Recent studies have highlighted the versatility of tert-Butyl (octahydro-1H-cyclopenta[b]pyridin-6-yl)carbamate in the development of novel pharmaceuticals. Its unique structural features, including the octahydro-1H-cyclopenta[b]pyridine scaffold, make it a promising candidate for the design of drugs targeting central nervous system (CNS) disorders, such as depression and anxiety. Researchers have also explored its role in the synthesis of protease inhibitors, which are crucial for treating viral infections like HIV and hepatitis C.

One of the most notable advancements in the synthesis of this compound involves the use of catalytic asymmetric hydrogenation to achieve high enantioselectivity. This method not only improves the efficiency of the synthesis but also enhances the purity of the final product, which is critical for pharmaceutical applications. Additionally, recent computational studies have provided insights into the molecular interactions of tert-Butyl (octahydro-1H-cyclopenta[b]pyridin-6-yl)carbamate with various biological targets, further elucidating its mechanism of action.

In terms of biological evaluation, preliminary in vitro studies have demonstrated that derivatives of this compound exhibit moderate to high affinity for specific neurotransmitter receptors, such as the serotonin and dopamine receptors. These findings suggest its potential utility in the development of psychotropic drugs. Moreover, its low toxicity profile, as evidenced by cytotoxicity assays, makes it a viable candidate for further preclinical studies.

Looking ahead, the continued exploration of tert-Butyl (octahydro-1H-cyclopenta[b]pyridin-6-yl)carbamate and its derivatives is expected to yield new therapeutic agents with improved efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of these discoveries into clinical applications. Future research should focus on optimizing synthetic routes, expanding the scope of biological targets, and conducting in vivo studies to validate its therapeutic potential.